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Compound of Interest

Compound Name: Methyl 3-iodobenzoate

Cat. No.: B1359923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-iodobenzoate is an important aromatic ester derivative that serves as a versatile

building block in organic synthesis, particularly in the development of novel pharmaceutical

compounds and complex molecular architectures. A thorough understanding of its physical

characteristics is paramount for its effective use in research and development, ensuring

reproducibility of experimental results and informing purification and handling procedures. This

technical guide provides a comprehensive overview of the key physical and spectroscopic

properties of Methyl 3-iodobenzoate, complete with detailed experimental protocols and

logical workflows.

Core Physical and Chemical Properties
Methyl 3-iodobenzoate is a solid at room temperature, with a pale yellow to yellow-brown

crystalline appearance. Its core identifying information and physical properties are summarized

in the table below. It is important to note that variations in reported melting points exist in the

literature, which may be attributable to differences in sample purity and the methodology used

for determination.
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Property Value Source(s)

Chemical Name Methyl 3-iodobenzoate [1][2]

Synonyms
Benzoic acid, 3-iodo-, methyl

ester; Methyl m-iodobenzoate
[2]

CAS Number 618-91-7 [3]

Molecular Formula C₈H₇IO₂ [2][3]

Molecular Weight 262.04 g/mol [2][3]

Melting Point
46-50 °C; 54 °C; 54.5 °C; 113-

115 °C
[3]

Boiling Point 277 °C (rough estimate) N/A

Density 1.7835 g/cm³ (estimate) N/A

Solubility

Insoluble in water; Soluble in

ether, benzene & alcohol

(inferred from isomers).[4]

Based on the behavior of

structurally similar compounds

like methyl benzoate, it is

expected to be soluble in

common organic solvents such

as ethanol, methanol, diethyl

ether, and carbon

tetrachloride, and slightly

soluble in water.[5]

[4][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of Methyl 3-
iodobenzoate. The following tables summarize the key spectroscopic data.

¹H NMR (Proton Nuclear Magnetic Resonance) Data

Solvent: CDCl₃, Reference: TMS (δ = 0.00 ppm)
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Assignment Source(s)

8.34 s - Ar-H [6]

7.97 d 7.5 Ar-H [6]

7.85 d 7.2 Ar-H [6]

7.15 td J₁=7.8, J₂=2.7 Ar-H [6]

3.89 s - -OCH₃ [6]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

Specific ¹³C NMR data for Methyl 3-iodobenzoate is not readily available in the searched

literature. Data for a related isomer, methyl 4-iodobenzoate, is available and can provide an

indication of expected chemical shifts.

IR (Infrared) Spectroscopy Data

An IR spectrum for Methyl 3-iodobenzoate is available, however, specific peak assignments

were not found in the search results. General expected absorptions for a compound of this

structure would include:

Wavenumber (cm⁻¹) Assignment

~3000 C-H stretch (aromatic)

~2950 C-H stretch (methyl)

~1720 C=O stretch (ester)

~1600, ~1450 C=C stretch (aromatic ring)

~1250 C-O stretch (ester)

MS (Mass Spectrometry) Data
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The mass spectrum of Methyl 3-iodobenzoate would be expected to show a molecular ion

peak corresponding to its molecular weight.

m/z Assignment Source(s)

262.0 [M]⁺ (Molecular Ion) [6]

Experimental Protocols
The following are detailed methodologies for the determination of the key physical

characteristics of Methyl 3-iodobenzoate.

Determination of Melting Point (Capillary Method)
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature

range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional)

Procedure:

Sample Preparation: A small amount of dry Methyl 3-iodobenzoate is finely powdered.[7]

The open end of a capillary tube is pressed into the powder to pack a small amount (2-3 mm

in height) of the sample into the sealed end.[8] The tube is then tapped gently to ensure the

sample is tightly packed.[8]
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Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in the heating bath (e.g.,

mineral oil in a Thiele tube) or the heating block of a digital apparatus.

Heating: The sample is heated gradually, with a heating rate of approximately 1-2 °C per

minute as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded.[7] The

melting point range is reported as T₁ - T₂.

Determination of Boiling Point (Micro Method)
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or heating block

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Sample Preparation: A few drops of molten Methyl 3-iodobenzoate are placed in a small

test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.[9]

Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating

bath.[9]
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Heating: The bath is heated slowly and steadily.[9]

Observation: As the liquid heats, air trapped in the capillary tube will expand and bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted. Heating is then discontinued.

Boiling Point Determination: The liquid is allowed to cool. The boiling point is the temperature

at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.

[10]

Determination of Density (Pycnometer Method)
Principle: Density is defined as the mass of a substance per unit volume.

Apparatus:

Pycnometer (a small glass flask with a precise volume)

Analytical balance

Thermometer

Water bath

Procedure:

Mass of Empty Pycnometer: The clean and dry pycnometer is weighed accurately (m₁).

Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known

temperature and weighed (m₂). The volume of the pycnometer can be calculated using the

density of water at that temperature.

Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and filled with molten

Methyl 3-iodobenzoate at the same temperature and weighed (m₃).

Calculation: The density (ρ) of Methyl 3-iodobenzoate is calculated using the following

formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water
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Logical Workflow for Physical Characterization
The following diagram illustrates the logical workflow for the comprehensive physical

characterization of a synthesized or procured sample of Methyl 3-iodobenzoate.

Sample Acquisition and Preparation

Physical Property Determination Spectroscopic Analysis

Data Analysis and Reporting

Obtain Methyl 3-iodobenzoate Sample

Purification (e.g., Recrystallization)

Drying of Sample

Melting Point Determination Boiling Point Determination Density Determination Solubility Tests NMR Spectroscopy (¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Compare with Literature Data

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for the physical and spectroscopic characterization of Methyl 3-
iodobenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1359923?utm_src=pdf-body
https://www.benchchem.com/product/b1359923?utm_src=pdf-body-img
https://www.benchchem.com/product/b1359923?utm_src=pdf-body
https://www.benchchem.com/product/b1359923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This technical guide provides a detailed overview of the essential physical characteristics of

Methyl 3-iodobenzoate. The tabulated data, coupled with the outlined experimental protocols,

offers a valuable resource for researchers, scientists, and drug development professionals.

Accurate determination and understanding of these properties are fundamental for the

successful application of this compound in synthetic chemistry and materials science. It is

recommended that users of this compound verify its identity and purity using the spectroscopic

and physical methods described herein before its use in critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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